Cas no 1805543-12-7 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
• CAS No: 1805543-12-7
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4805140
• Update Time: 2023-08-18

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)6-3-5(4-13)9(15)14-7(6)8(11)12/h3,8H,2,4,13H2,1H3,(H,14,15)
• InChI Key： CQBIJELVJSJSAP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C=C(CN)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 0.2
• Topological Polar Surface Area: 81.4